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Compound of Interest

Compound Name: DTI 0009

Cat. No.: B1681724

For Researchers, Scientists, and Drug Development Professionals

Abstract

DTI-0009, also known as Selodenoson, is a selective agonist of the adenosine Al receptor. It
has been investigated for its therapeutic potential in cardiovascular conditions, particularly for
the management of atrial fibrillation. This technical guide provides a comprehensive overview
of the chemical structure, properties, and known biological activities of DTI-0009. Due to the
limited availability of specific quantitative data in the public domain, this guide also presents
comparative data for other selective A1 adenosine receptor agonists and generalized
experimental protocols relevant to the study of such compounds.

Chemical Structure and Properties

DTI-0009 is a nucleoside analog with a systematic name of 1-[6-(cyclopentylamino)-9H-purin-9-
yl]-1-deoxy-N-ethyl-B-D-ribofuranuronamide.

Chemical Structure:
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¢ To cite this document: BenchChem. [DTI-0009 (Selodenoson): A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681724#dti-0009-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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